Cas no 51209-51-9 (2,6-Di(methyl-d3)-naphthalene)

• Product Name: 2,6-Di(methyl-d3)-naphthalene
• CAS No: 51209-51-9
• MF: C₁₂H₁₂
• MW: 162.260653495789
• CID: 1065177
• PubChem ID: 121487898
• Update Time: 2025-10-28

2,6-Di(methyl-d3)-naphthalene Chemical and Physical Properties

Names and Identifiers

• 2,6-Di(methyl-d3)-naphthalene
• 2,6-bis-trideuteriomethyl-naphthalene
• 2,6-Di(methyl-d3)-naphthalene; Naphthalene, 2,6-di(methyl-d3)- (9CI); 2,6-Dimethylnaphthalene (dimethyl-D6); 2,6-Bis(trideuteriomethyl)naphthalene; 2,6-Dimethylnaphthalene (chain-D6)
• DB-313171
• 51209-51-9

• Inchi： 1S/C12H12/c1-9-3-5-12-8-10(2)4-6-11(12)7-9/h3-8H,1-2H3/i1D3,2D3
• InChI Key： YGYNBBAUIYTWBF-WFGJKAKNSA-N
• SMILES： C12C=CC(C([2H])([2H])[2H])=CC1=CC=C(C([2H])([2H])[2H])C=2

Computed Properties

• Exact Mass: 162.131560858g/mol
• Monoisotopic Mass: 162.131560858g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 264.4±10.0 °C at 760 mmHg
• Flash Point: 110.5±9.7 °C
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

2,6-Di(methyl-d3)-naphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,6-Di(methyl-d3)-naphthalene

2,6-Di(methyl-d3)-Naphthalene: A Comprehensive Overview

2,6-Di(methyl-d3)-naphthalene, with the CAS number 51209-51-9, is a deuterated derivative of naphthalene, a polycyclic aromatic hydrocarbon (PAH) with a wide range of applications in various scientific and industrial fields. This compound is characterized by the substitution of two methyl groups at the 2 and 6 positions of the naphthalene ring system, with each methyl group being fully deuterated (methyl-d3). The deuterium substitution introduces unique properties to the molecule, making it particularly valuable in advanced research and analytical techniques.

The synthesis of 2,6-Di(methyl-d3)-naphthalene typically involves a combination of deuterium labeling techniques and traditional organic synthesis methods. The process often begins with the preparation of deuterated methanol (CH3OD), which serves as a precursor for the methyl-d3 groups. Subsequent steps involve Friedel-Crafts alkylation or other suitable methods to introduce these groups onto the naphthalene framework. The use of deuterium in this compound not only enhances its stability but also enables its application in isotopic labeling studies, particularly in nuclear magnetic resonance (NMR) spectroscopy.

In recent years, there has been growing interest in the use of deuterated PAHs like 2,6-Di(methyl-d3)-naphthalene in materials science and nanotechnology. Researchers have explored the potential of this compound as a building block for constructing novel carbon-based materials, such as graphene derivatives and carbon nanotubes. The deuterium substitution allows for precise tracking of molecular transformations during synthesis, providing valuable insights into reaction mechanisms and material formation processes.

Beyond materials science, 2,6-Di(methyl-d3)-naphthalene has found applications in pharmacology and drug discovery. Its unique structure makes it a promising candidate for designing bioactive molecules with enhanced pharmacokinetic properties. Recent studies have demonstrated that deuterated analogs of PAHs can exhibit improved stability and reduced metabolic turnover in biological systems, potentially leading to more effective drug candidates.

The environmental impact of PAHs has been a topic of concern due to their persistence and potential toxicity. However, compounds like 2,6-Di(methyl-d3)-naphthalene offer a safer alternative for studying PAH behavior in environmental systems. By using isotopically labeled versions of these compounds, scientists can track their fate and transport in ecosystems without introducing additional risks associated with traditional PAHs.

In conclusion, 2,6-Di(methyl-d3)-naphthalene, CAS No. 51209-51-9, represents a versatile tool for modern scientific research. Its unique properties derived from deuterium substitution make it invaluable across multiple disciplines, from materials science to pharmacology and environmental studies. As research continues to uncover new applications for this compound, its role in advancing scientific understanding is expected to grow significantly.